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Compound of Interest

Compound Name: AM841

Cat. No.: B10778985

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.
Introduction:

AMB841 is a potent, high-affinity, covalent agonist for the cannabinoid receptor 1 (CB1).[1] Its
unique characteristic is the presence of an isothiocyanate group, which allows it to form an
irreversible covalent bond with a specific cysteine residue within the sixth transmembrane helix
of the CB1 receptor.[2] This covalent interaction leads to a sustained activation of the receptor.
AMB841 has been characterized as a peripherally restricted ligand, exhibiting minimal central
nervous system effects, which makes it a valuable tool for investigating the peripheral actions
of CB1 receptor activation, particularly in the gastrointestinal system.[1][3] This document
provides detailed protocols for key in vitro assays to characterize the binding and functional
activity of AM841 on cannabinoid receptors.

Data Presentation

The following table summarizes the quantitative data for AM841's interaction with cannabinoid
receptors.
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate the canonical signaling pathway of the CB1 receptor upon

agonist binding and the general experimental workflows for characterizing a cannabinoid ligand

like AM841.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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